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Compound of Interest

Compound Name: 2-Chloro-2-fluoroethanol

CAS No.: 13891-54-8

Cat. No.: B3378172

Get Quote

Topic: Personal Protective Equipment (PPE) & Handling Protocol for 2-Chloro-2-fluoroethanol
Content Type: High-Hazard Operational Guide Audience: Senior Researchers, EHS Officers,

and Process Chemists

Executive Safety Assessment: The "Halo-Alcohol"
Hazard
Core Directive: Do not treat 2-Chloro-2-fluoroethanol (CAS: Analogous to 462-58-8/1547-36-

0 family) as a standard solvent. It must be handled with the same rigor as 2-Fluoroethanol and

2-Chloroethanol, both of which are classified as Fatal on Contact.

The Mechanism of Toxicity: As a Senior Application Scientist, I must emphasize the causality of

the risk. Halogenated ethanols are not just corrosive; they are metabolic poisons.

Dermal Absorption: These small, lipophilic molecules penetrate standard nitrile gloves and

skin rapidly (lag time < 2 minutes).
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Lethal Synthesis: Upon absorption, alcohol dehydrogenase (ADH) metabolizes the

compound into its corresponding aldehyde and acid (e.g., chlorofluoroacetaldehyde/acid).

Analogy: Like 2-fluoroethanol, the fluorinated metabolite can mimic acetic acid in the

Krebs cycle, forming fluorocitrate, which irreversibly inhibits aconitase. This causes cellular

asphyxiation and cardiac arrest.

Operational Rule: Handle this substance as if a single drop on exposed skin could be fatal.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient. You must utilize a "Barrier-in-Depth" strategy.

A. Hand Protection (The Critical Failure Point)
Scientific Rationale: Standard 4-mil nitrile gloves provide zero protection against halogenated

alcohols for durations longer than a few minutes. The permeation rate is immediate due to the

solvent's polarity and low molecular weight.

Glove Material Breakthrough Time Protection Level Usage Protocol

Laminate (Silver

Shield / Norfoil)
> 480 mins Primary Barrier

MANDATORY. Must

be worn as the inner

liner.

Butyl Rubber (25 mil) > 60 mins Secondary

Acceptable for splash

protection, but

reduces dexterity.

Standard Nitrile (4-8

mil)
< 5 mins Ineffective

Use ONLY as an outer

"sacrificial" layer over

Laminate to improve

grip.

The "Double-Glove" Protocol:

Inner Layer: Silver Shield/Norfoil laminate gloves (chemically impervious).

Outer Layer: 8-mil Nitrile gloves (provides grip and protects the flimsy laminate from tearing).
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Taping: Tape the cuff of the outer glove to the lab coat sleeve to prevent "wicking" between

layers.

B. Respiratory & Body Protection
Respiratory:

Primary: Handling must occur in a certified Fume Hood (Face velocity > 100 fpm).

Secondary (Spill/Outside Hood): Full-face respirator with Organic Vapor/Acid Gas (OV/AG)

cartridges. Note: Halogenated alcohols often have poor warning properties (low odor

fatigue), making cartridge breakthrough hard to detect.

Body:

Tychem® C or F apron/sleeves are required over a standard cotton lab coat. Cotton

absorbs and holds the toxin against the skin.

Eyes:

Chemical Splash Goggles (indirect vent) are non-negotiable. Face shield required if

pouring volumes > 50 mL.

Operational Workflow: The "Closed-Loop" System
To ensure scientific integrity and safety, use this self-validating workflow.
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Start: Reagent Retrieval

PPE Validation
(Laminate Liner + Nitrile Outer)

 Mandatory Stop

Fume Hood Prep
(Clearance > 6 inches from sash)

Transfer/Reaction
(Use Syringe/Cannula - NO Open Pouring)

 Airflow Verified

Quench & Disposal
(Segregated Halogenated Waste)

 Immediate

Decontamination
(Solvent Wipe -> Soap/Water)

Process Complete

Click to download full resolution via product page

Caption: Operational logic flow emphasizing the mandatory PPE validation gate before

handling.

Key Procedural Controls:
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Cannulation over Pouring: Never pour 2-Chloro-2-fluoroethanol from a wide-mouth bottle.

Use a syringe or cannula transfer to minimize vapor generation.

The "Sash Rule": Keep the fume hood sash as low as possible. If your hands are in the

hood, your face must be behind the sash glass.

Decontamination Solution: Keep a beaker of 10% aqueous sodium bicarbonate in the hood.

In case of a drip, the basic solution helps neutralize the potential acid hydrolysis products

(HF/HCl) immediately.

Emergency Response & Disposal
Exposure Response (The "Golden Minute")
If skin contact occurs, do not wait for symptoms.

Immediate Doffing: Remove contaminated gloves/clothing immediately. Do not pull

contaminated material over the face.

Flush: Wash skin with copious soap and water for 15 minutes. Avoid organic solvents

(ethanol/DMSO) for cleaning skin, as they enhance absorption.

Medical: Transport to ER. Inform medical staff of "Halogenated Ethanol Exposure" (suggest

potential for fluoroacetate-like toxicity).

Disposal Protocol
Segregation: Do not mix with strong bases (exothermic polymerization risk) or oxidizers.

Labeling: Clearly mark waste containers: "TOXIC: HALOGENATED ALCOHOL. FATAL IF

ABSORBED."

Quenching (Small Scale): For trace residues in glassware, rinse with dilute NaOH to

hydrolyze the halide before washing.

References & Grounding
National Institute for Occupational Safety and Health (NIOSH).Ethylene Chlorohydrin (2-

Chloroethanol) IDLH Profile. (Analogous toxicity data).[1][2]
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PubChem.2-Fluoroethanol Compound Summary (Toxicity & Metabolism).

Ansell Chemical Resistance Guide.Permeation breakthrough data for Laminate vs. Nitrile

gloves against chlorinated solvents.

Sigma-Aldrich (Merck).Safety Data Sheet: 2-Chloroethanol (Base structure analog).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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